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Compound of Interest

Compound Name: 3-Methyl-hex-3-ene

Cat. No.: B14083384

Essential Safety and Handling Guide for 3-Methyl-
hex-3-ene

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 3-Methyl-hex-3-ene (CAS No: 3404-65-7). Adherence to these guidelines is essential
for ensuring laboratory safety and minimizing risk for all researchers, scientists, and drug
development professionals. This compound is a highly flammable liquid and may be fatal if
swallowed and enters airways.[1][2][3]

Hazard Summary

o GHS Classification: Flammable Liquids, Category 2; Aspiration Hazard, Category 1.[2][4][5]
[6]

o Hazard Statements: Highly flammable liquid and vapor.[2][5][6] May be fatal if swallowed and
enters airways.[1][3]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Methyl-hex-3-ene is provided
below. These properties are crucial for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C7H14

Molecular Weight 98.19 g/mol [5][7]

Boiling Point 93.4 °C at 760 mmHg[8][9]
Melting Point -124.4 °C (estimate)[8]
Density 0.714 g/cm?3[8][9]

Vapor Pressure 56.4 mmHg at 25 °C[9]
Flash Point -3.0 °C[8]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. All
personnel handling 3-Methyl-hex-3-ene must use the following equipment.
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PPE Category Item Material/Standard Specification
Must be worn at all
) times. A face shield
Safety Glasses with _
Eye and Face ) ) ANSI z87.1 should be worn in
] Side Shields or N o ]
Protection certified[4] situations with a

Goggles

higher risk of
splashing.[4]

Hand Protection

Chemical-Resistant

Gloves

Nitrile or Viton®

Nitrile or Viton®
gloves are
recommended for
incidental contact. For
extended contact or
immersion, Viton® is
preferred. Always
inspect gloves before
use and change them

frequently.[4]

Body Protection

Flame-Retardant

Laboratory Coat

Nomex® or treated

cotton

Must be made of a
non-flammable
material. Standard
polyester lab coats
are not suitable as
they can melt and
adhere to the skin in a
fire.[4]

Respiratory Protection

NIOSH-approved
respirator with organic

vapor cartridges

Varies based on risk

assessment

Not generally required
for small-scale use in
a properly functioning
chemical fume hood.
[4] A risk assessment
must be performed to
determine the need
for respiratory
protection if working

outside of a fume
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hood or with large

quantities.[4]

) Shoes must protect
Footwear Closed-toe Shoes Non-porous material , _
against spills.[4]

Operational Plan: Handling and Storage

Engineering Controls:

» Always handle 3-Methyl-hex-3-ene in a well-ventilated area, preferably inside a certified
chemical fume hood.[1]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

o Ensure an eyewash station and safety shower are readily accessible.[10]

Safe Handling Protocol:

o Preparation: Before handling, ensure all required PPE is inspected and worn correctly.[6]

e Grounding: Ground and bond the container and receiving equipment to prevent static
discharge, which can be an ignition source.[1][6]

e Tool Selection: Use only non-sparking tools.[1][6]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[1][6] No smoking is permitted in the handling area.[1][6]

o Dispensing: When transferring the liquid, pour slowly to minimize splashing and vapor
generation.

o Post-Handling: After handling, wipe down the work surface and wash hands thoroughly with
soap and water.[4]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_ethyl_2_methylhept_2_ene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_ethyl_2_methylhept_2_ene.pdf
https://www.benchchem.com/product/b14083384?utm_src=pdf-body
https://www.echemi.com/produce/pr220728328968-e-3-methylhex-3-ene.html
https://www.echemi.com/produce/pr220728328968-e-3-methylhex-3-ene.html
https://www.echemi.com/sds/cis-3-methyl-3-hexene-pid_Seven38613.html
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.echemi.com/sds/cis-3-methyl-3-hexene-pid_Seven38613.html
https://www.echemi.com/produce/pr220728328968-e-3-methylhex-3-ene.html
https://www.echemi.com/sds/cis-3-methyl-3-hexene-pid_Seven38613.html
https://www.echemi.com/produce/pr220728328968-e-3-methylhex-3-ene.html
https://www.echemi.com/sds/cis-3-methyl-3-hexene-pid_Seven38613.html
https://www.echemi.com/produce/pr220728328968-e-3-methylhex-3-ene.html
https://www.echemi.com/sds/cis-3-methyl-3-hexene-pid_Seven38613.html
https://www.echemi.com/produce/pr220728328968-e-3-methylhex-3-ene.html
https://www.echemi.com/sds/cis-3-methyl-3-hexene-pid_Seven38613.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_ethyl_2_methylhept_2_ene.pdf
https://www.echemi.com/produce/pr220728328968-e-3-methylhex-3-ene.html
https://www.echemi.com/sds/cis-3-methyl-3-hexene-pid_Seven38613.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14083384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Keep the storage area cool and away from sources of ignition.[1][11]

» Store locked up and apart from incompatible materials such as strong oxidizing agents.[1]
[11]

Experimental Workflow for Handling 3-Methyl-hex-3-
ene
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Preparation Phase

Conduct Risk Assessment

'

Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

'

Prepare Work Area
(Fume Hood, Grounding)

Handling Phase

Work in Fume Hood?

o / Large Quantity

Yes

Add Respiratory Protection

(NIOSH-Approved)

N

Use Non-Sparking Tools

Handle 3-Methyl-hex-3-ene

Disposal & Cleanup Phase

Segregate Waste

'

Liquid Waste:
Collect in labeled, sealed
hazardous waste container

Solid Waste (Gloves, etc.):
Collect in separate labeled
hazardous waste bag

N

Decontaminate Work Surface

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Methyl-hex-3-ene.
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Disposal Plan
Proper disposal of 3-Methyl-hex-3-ene and associated waste is crucial to prevent
environmental contamination and ensure safety.

Waste Collection:

» Liquid Waste: Unused or waste 3-Methyl-hex-3-ene must be collected in a dedicated,
clearly labeled, and sealed hazardous waste container.[12] The container must be
compatible with the chemical.[12]

¢ Solid Waste: Any materials contaminated with 3-Methyl-hex-3-ene, such as gloves,
absorbent pads, and filter paper, must be collected in a separate, clearly labeled hazardous
waste bag or container.[4] Do not mix hazardous and non-hazardous waste.[10]

Disposal Procedure:

o Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full
chemical name "3-Methyl-hex-3-ene," and the approximate percentage of contents.[12]

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials. Keep containers closed except when adding waste.[12]

o Arrangement for Pickup: Dispose of the contents and container through an approved waste
disposal facility in accordance with all applicable local, state, and federal regulations.[1][6]

o Empty Containers: Containers that held 3-Methyl-hex-3-ene must be thoroughly emptied.
The first rinse with a suitable solvent should be collected and disposed of as hazardous
liquid waste.[12] After rinsing and air-drying, the container can be managed for disposal.[12]

Never dispose of 3-Methyl-hex-3-ene by pouring it down the drain or into the regular trash.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b14083384?utm_src=pdf-body
https://www.benchchem.com/product/b14083384?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b14083384?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_ethyl_2_methylhept_2_ene.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b14083384?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.echemi.com/produce/pr220728328968-e-3-methylhex-3-ene.html
https://www.echemi.com/sds/cis-3-methyl-3-hexene-pid_Seven38613.html
https://www.benchchem.com/product/b14083384?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b14083384?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b14083384?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14083384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

. echemi.com [echemi.com]

. 3-Methyl-3-hexene, (E)- | C7H14 | CID 5352447 - PubChem [pubchem.ncbi.nim.nih.gov]
. tcichemicals.com [tcichemicals.com]

. benchchem.com [benchchem.com]

. 3-Methyl-3-hexene, (Z)- | C7H14 | CID 5357250 - PubChem [pubchem.ncbi.nlm.nih.gov]
. echemi.com [echemi.com]

. 3-Methyl-3-hexene | C7H14 | CID 138074 - PubChem [pubchem.ncbi.nlm.nih.gov]

. Page loading... [wap.guidechem.com]

°
(] [e0] ~ (o)) )] EaN w N -

. 3-methylhex-3-ene | 3404-65-7 [chemnet.com]

e 10. nipissingu.ca [nipissingu.ca]

e 11. fishersci.com [fishersci.com]

e 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

« To cite this document: BenchChem. [Personal protective equipment for handling 3-Methyl-
hex-3-ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14083384#personal-protective-equipment-for-
handling-3-methyl-hex-3-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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